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Compound of Interest
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Cat. No.: B1207489

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acethion is an organophosphate insecticide that has been utilized for the control of various
insect pests. This technical guide provides a comprehensive overview of Acethion and its
primary acid metabolite, Acethion acid. It delves into their chemical identities, physicochemical
properties, mechanisms of action, metabolic pathways, and toxicological profiles. Detailed
experimental protocols for the analysis of Acethion and the assessment of its biological activity
are also presented. This document aims to serve as a critical resource for researchers and
professionals engaged in the study and development of insecticides and related compounds.

Chemical Identification and Synonyms

This guide addresses two distinct but related chemical entities: Acethion, the active
insecticide, and Acethion acid, a potential metabolite.

Acethion

e |[UPAC Name:S-(ethoxycarbonylmethyl) O,O-diethyl phosphorodithioate[1]
e CAS Number: 919-54-0[2][3][4][5]

e Synonyms: Acethione, Azethion, ENT 25650, Ethoxyphas, Ethoxyphos, Hercules 4580,
Prothion, O,0-Diethyl S-carboethoxymethyl dithiophosphate, O,0O-Diethyl S-
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carboethoxymethyl phosphorodithioate, Phosphorodithioic acid, O,0-diethyl ester, S-ester
with ethyl mercaptoacetate[6]

Acethion acid

o |[UPAC Name: 2-diethoxyphosphinothioylsulfanylacetic acid[7]
e CAS Number: 20819-59-4[7]

e Synonyms:0O,0-Diethyl S-carboxymethyl phosphorodithioate, BRN 4744077,
Phosphorodithioic acid, O,0-diethyl ester, S-ester with mercaptoacetate[7]

Physicochemical Properties

A summary of the key physicochemical properties of Acethion and Acethion acid is presented
below. This data is crucial for understanding their environmental fate, transport, and biological
interactions.

Acethion acid (CAS 20819-

Property Acethion (CAS 919-54-0) 59-4)
Molecular Formula C8H1704PS2 C6H1304PS2
Molecular Weight 272.32 g/mol [2][4] 244.3 g/mol [7]
Physical State Liquid[6]

Boiling Point 137 °C at 1.5 Torr[3]

Density 1.1800 g/cm3[3] 1.35 g/cm3
Vapor Pressure 0.000534 mm Hg|[6]

Water Solubility Moderately soluble[8]

XLogP3-AA - 2[7]

Mechanism of Action: Acetylcholinesterase
Inhibition
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The primary mechanism of toxicity for Acethion, like other organophosphate insecticides, is
the inhibition of the enzyme acetylcholinesterase (AChE). AChE is critical for the termination of
nerve impulses at cholinergic synapses by hydrolyzing the neurotransmitter acetylcholine.

The inhibition of AChE by Acethion leads to an accumulation of acetylcholine in the synaptic
cleft. This results in continuous stimulation of cholinergic receptors, leading to a state of
hyperexcitation, paralysis, and ultimately, the death of the insect. The process involves the
phosphorylation of a serine residue within the active site of the AChE enzyme by the
organophosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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